Cas no 406945-10-6 (5-fluoro-1,3-dihydro-1-(1-methylethenyl)-2H-Benzimidazol-2-one)

• Product Name: 5-fluoro-1,3-dihydro-1-(1-methylethenyl)-2H-Benzimidazol-2-one
• CAS No: 406945-10-6
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• CID: 326138
• PubChem ID: 18677024
• Update Time: 2025-04-19

5-fluoro-1,3-dihydro-1-(1-methylethenyl)-2H-Benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1,3-dihydro-1-(1-methylethenyl)-2H-Benzimidazol-2-one
• 2H-Benzimidazol-2-one,5-fluoro-1,3-dihydro-1-(1-methylethenyl)-(9CI)
• 5-fluoro-1-isopropenyl-1,3-dihydro-benzoimidazol-2-one
• ZYPGCXIKOYDKAL-UHFFFAOYSA-N
• A18749
• 5-fluoro-1-(prop-1-en-2-yl)-1H-benzo[d]imidazol-2(3H)-one
• 2H-Benzimidazol-2-one, 5-fluoro-1,3-dihydro-1-(1-methylethenyl)-
• 406945-10-6
• SCHEMBL7230997
• 6-fluoro-3-prop-1-en-2-yl-1H-benzimidazol-2-one

• Inchi： 1S/C10H9FN2O/c1-6(2)13-9-4-3-7(11)5-8(9)12-10(13)14/h3-5H,1H2,2H3,(H,12,14)
• InChI Key： ZYPGCXIKOYDKAL-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC(N2C(=C)C)=O

Computed Properties

• Exact Mass: 192.06989108g/mol
• Monoisotopic Mass: 192.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles